Cas no 2408973-04-4 (tert-butyl N-[(3-ethoxy-1-hydroxycyclobutyl)methyl]carbamate)

• Product Name: tert-butyl N-[(3-ethoxy-1-hydroxycyclobutyl)methyl]carbamate
• CAS No: 2408973-04-4
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 5762548
• PubChem ID: 165685263
• Update Time: 2025-06-15

tert-butyl N-[(3-ethoxy-1-hydroxycyclobutyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2408973-04-4
• EN300-7080247
• tert-butyl N-[(3-ethoxy-1-hydroxycyclobutyl)methyl]carbamate

• Inchi： 1S/C12H23NO4/c1-5-16-9-6-12(15,7-9)8-13-10(14)17-11(2,3)4/h9,15H,5-8H2,1-4H3,(H,13,14)
• InChI Key： DIILZVFAQOUALC-UHFFFAOYSA-N
• SMILES： O(CC)C1CC(CNC(=O)OC(C)(C)C)(C1)O

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-[(3-ethoxy-1-hydroxycyclobutyl)methyl]carbamate

Professional Introduction to Compound with CAS No. 2408973-04-4 and Product Name: tert-butyl N-[(3-ethoxy-1-hydroxycyclobutyl)methyl]carbamate

The compound with the CAS number 2408973-04-4 and the product name tert-butyl N-[(3-ethoxy-1-hydroxycyclobutyl)methyl]carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate molecular architecture of this compound, featuring a tert-butyl group and a (3-ethoxy-1-hydroxycyclobutyl) moiety, makes it a promising candidate for further exploration in various therapeutic areas.

Recent studies have highlighted the importance of carbamate derivatives in the development of novel pharmaceutical agents. The N-substituted carbamate functional group in this compound contributes to its versatility, enabling interactions with biological targets that could lead to innovative treatments for a range of diseases. The presence of the (3-ethoxy-1-hydroxycyclobutyl) side chain adds an additional layer of complexity, which may influence its pharmacokinetic properties and bioavailability. This structural feature is particularly intriguing as it suggests potential for selective binding to specific biological receptors, thereby enhancing therapeutic efficacy while minimizing side effects.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are critical steps toward discovering new drugs. The tert-butyl N-[(3-ethoxy-1-hydroxycyclobutyl)methyl]carbamate compound exemplifies the cutting-edge research being conducted in this field. Researchers have been exploring its potential as an intermediate in the synthesis of more sophisticated pharmacological agents. The stability and reactivity of this compound make it an attractive building block for further chemical modifications, which could lead to the development of novel therapeutic compounds with enhanced properties.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that carbamate derivatives may interact with neurotransmitter systems in a way that could alleviate symptoms associated with conditions such as epilepsy and Alzheimer's disease. The unique structural features of tert-butyl N-[(3-ethoxy-1-hydroxycyclobutyl)methyl]carbamate, particularly the (3-ethoxy-1-hydroxycyclobutyl) moiety, are thought to contribute to its ability to modulate these systems effectively. Further research is needed to fully elucidate these mechanisms, but the preliminary findings are promising.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of this compound. Advanced computational techniques have allowed researchers to predict how it might interact with biological targets at a molecular level. These insights have guided experimental efforts, leading to more efficient synthesis strategies and a better understanding of its pharmacological properties. The integration of experimental data with computational predictions has been crucial in advancing the development of this compound from a laboratory curiosity to a potential therapeutic agent.

Another area where this compound shows promise is in the field of anti-inflammatory drugs. Inflammation is a key factor in many diseases, including autoimmune disorders and chronic pain conditions. Carbamate derivatives have been shown to exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. The structural features of tert-butyl N-[(3-ethoxy-1-hydroxycyclobutyl)methyl]carbamate may enable it to interact with these enzymes in a way that reduces inflammation without causing significant side effects. This potential makes it an attractive candidate for further development as an anti-inflammatory agent.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before. Techniques such as transition metal catalysis and flow chemistry have been particularly useful in streamlining the synthetic process. These advancements not only reduce costs but also allow for greater scalability, making it feasible to produce larger quantities for further research and commercial applications.

Regulatory considerations are also an important aspect of bringing any new pharmaceutical agent to market. Researchers must navigate complex regulatory pathways to ensure that their compounds are safe and effective for human use. The development of tert-butyl N-[(3-ethoxy-1-hydroxycyclobutyl)methyl]carbamate has involved rigorous testing to meet regulatory standards set by agencies such as the FDA and EMA. These efforts are essential for ensuring that patients receive safe and effective treatments based on sound scientific evidence.

In conclusion, the compound with CAS number 2408973-04-4 and product name tert-butyl N-[(3-ethoxy-1-hydroxycyclobutyl)methyl]carbamate represents a significant advancement in pharmaceutical research. Its unique structural features make it a promising candidate for further exploration in various therapeutic areas, including neurological disorders and anti-inflammatory conditions. The ongoing research into this compound highlights the importance of innovative approaches in drug discovery and development, driven by both experimental insights and computational predictions.